[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone

• IUPAC Name: [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone
• InChI: InChI=1S/C16H16ClN3O3/c1-22-16-18-7-5-14(19-16)15(21)20-8-6-13(10-20)23-12-4-2-3-11(17)9-12/h2-5,7,9,13H,6,8,10H2,1H3/t13-/m1/s1
• InChI Key: JHIGCGSOQYXFPZ-CYBMUJFWSA-N
• Canonical SMILES: COC1=NC=CC(=N1)C(=O)N2CCC(C2)OC3=CC(=CC=C3)Cl
• Isomeric SMILES: COC1=NC=CC(=N1)C(=O)N2CC[C@H](C2)OC3=CC(=CC=C3)Cl
• Molecular Formula: C16H16ClN3O3
• Molecular Weight: 333.77 g/mol

Description

[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as S-2474, and it is a potent and selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4).

Mechanism of Action

[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone works by inhibiting the enzyme DPP-4, which is responsible for the degradation of incretin hormones like GLP-1 and GIP. By inhibiting DPP-4, this compound increases the levels of these hormones, which in turn stimulates insulin secretion and reduces glucagon secretion, leading to improved glycemic control.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to improve glycemic control by increasing insulin secretion and reducing glucagon secretion. It has also been shown to improve beta-cell function and reduce insulin resistance. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant effects, which may have potential therapeutic applications in other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone in lab experiments is its potency and selectivity as a DPP-4 inhibitor. This compound has been shown to have a high affinity for DPP-4 and a low affinity for other peptidases, which makes it a useful tool for studying the role of DPP-4 in various biological processes. However, one limitation of using this compound is its cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone. One area of research is the potential use of this compound in the treatment of other diseases, such as cardiovascular disease and Alzheimer's disease, which have been linked to inflammation and oxidative stress. Another area of research is the development of more potent and selective DPP-4 inhibitors based on the structure of this compound. Finally, there is a need for more studies to investigate the long-term safety and efficacy of DPP-4 inhibitors like this compound in patients with type 2 diabetes.

Synthesis Methods

The synthesis of [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone involves several steps. The first step involves the reaction of 3-chlorophenol with 3-chloropropionyl chloride to form 3-(3-chlorophenoxy)propionyl chloride. The second step involves the reaction of 3-(3-chlorophenoxy)propionyl chloride with (R)-(-)-3-pyrrolidin-1-yl-2-methoxypyridine to form [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyridin-4-yl)propanoic acid. The final step involves the esterification of [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyridin-4-yl)propanoic acid with methanol to form [(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyridin-4-yl)methanone.

Scientific Research Applications

[(3R)-3-(3-chlorophenoxy)pyrrolidin-1-yl]-(2-methoxypyrimidin-4-yl)methanone has potential applications in various fields of scientific research. One of the main applications of this compound is in the field of diabetes research. DPP-4 inhibitors like this compound have been shown to improve glycemic control in patients with type 2 diabetes by increasing the levels of incretin hormones like glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).